Cas no 2060034-89-9 (1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine)
1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine Chemical and Physical Properties
Names and Identifiers
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- CID 137702035
- Cyclohexanamine, 1-(1H-imidazol-2-yl)-2-methyl-
- 1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine
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- MDL: MFCD30477575
- Inchi: 1S/C10H17N3/c1-8-4-2-3-5-10(8,11)9-12-6-7-13-9/h6-8H,2-5,11H2,1H3,(H,12,13)
- InChI Key: RGEHGWGVRIWRIC-UHFFFAOYSA-N
- SMILES: C1(C2NC=CN=2)(N)CCCCC1C
Experimental Properties
- Density: 1.065±0.06 g/cm3(Predicted)
- Boiling Point: 372.9±25.0 °C(Predicted)
- pka: 14.20±0.10(Predicted)
1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-320149-1g |
1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine |
2060034-89-9 | 1g |
$1057.0 | 2023-09-04 | ||
| Enamine | EN300-320149-5g |
1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine |
2060034-89-9 | 5g |
$3065.0 | 2023-09-04 | ||
| Enamine | EN300-320149-10g |
1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine |
2060034-89-9 | 10g |
$4545.0 | 2023-09-04 | ||
| Enamine | EN300-320149-0.05g |
1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine |
2060034-89-9 | 0.05g |
$888.0 | 2023-09-04 | ||
| Enamine | EN300-320149-0.1g |
1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine |
2060034-89-9 | 0.1g |
$930.0 | 2023-09-04 | ||
| Enamine | EN300-320149-0.25g |
1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine |
2060034-89-9 | 0.25g |
$972.0 | 2023-09-04 | ||
| Enamine | EN300-320149-0.5g |
1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine |
2060034-89-9 | 0.5g |
$1014.0 | 2023-09-04 | ||
| Enamine | EN300-320149-1.0g |
1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine |
2060034-89-9 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-320149-2.5g |
1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine |
2060034-89-9 | 2.5g |
$2071.0 | 2023-09-04 | ||
| Enamine | EN300-320149-5.0g |
1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine |
2060034-89-9 | 5.0g |
$4226.0 | 2023-02-24 |
1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine Related Literature
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on 1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine
1-(1H-Imidazol-2-yl)-2-methylcyclohexan-1-amine: A Comprehensive Overview
1-(1H-Imidazol-2-yl)-2-methylcyclohexan-1-amine, also known by its CAS registry number 2060034-89-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule combines the structural features of an imidazole ring and a cyclohexane ring, making it a versatile compound with potential applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and functionalities.
The structure of 1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine is characterized by a cyclohexane ring substituted with an imidazole group at the 2-position and a methyl group at the 6-position. This unique arrangement imparts the molecule with both aromaticity and flexibility, which are crucial for its interactions in biological systems. The imidazole ring, a heterocyclic structure containing two nitrogen atoms, contributes to the compound's ability to act as a hydrogen bond donor or acceptor, enhancing its potential as a bioactive agent.
Recent studies have explored the synthesis of 1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine through various routes, including microwave-assisted synthesis and catalytic processes. These methods have not only improved the yield but also reduced the reaction time, making the compound more accessible for large-scale production. The use of green chemistry principles in these syntheses aligns with current trends toward sustainable chemical practices.
In terms of applications, 1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine has shown promise in the development of new pharmaceutical agents. Its ability to modulate key biological targets, such as enzymes and receptors, has been highlighted in recent research. For instance, studies have demonstrated its potential as an inhibitor of certain kinases, which are implicated in various diseases, including cancer and inflammatory disorders.
Beyond pharmacology, this compound has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as in light-emitting diodes (LEDs) and sensors. Researchers have explored its ability to form self-assembled monolayers and its compatibility with various polymer matrices, paving the way for innovative materials with tailored functionalities.
The latest research on CAS 2060034-89-9 has also delved into its pharmacokinetic properties. Understanding how this compound is absorbed, distributed, metabolized, and excreted is crucial for its development as a therapeutic agent. Preclinical studies have provided insights into its bioavailability and toxicity profiles, which are essential for advancing it into clinical trials.
In conclusion, 1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine, or CAS 2060034899, represents a multifaceted compound with diverse applications across multiple disciplines. Its structural features, coupled with recent advancements in synthesis and application studies, underscore its potential as a valuable tool in both academic research and industrial development. As research continues to unfold, this compound is expected to contribute significantly to the advancement of science and technology.
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